molecular formula C6H10O4 B8456920 Propanedioic acid monopropyl ester

Propanedioic acid monopropyl ester

Cat. No.: B8456920
M. Wt: 146.14 g/mol
InChI Key: HDXXKLJVUKAUHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Propanedioic acid monopropyl ester is a useful research compound. Its molecular formula is C6H10O4 and its molecular weight is 146.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H10O4

Molecular Weight

146.14 g/mol

IUPAC Name

3-oxo-3-propoxypropanoic acid

InChI

InChI=1S/C6H10O4/c1-2-3-10-6(9)4-5(7)8/h2-4H2,1H3,(H,7,8)

InChI Key

HDXXKLJVUKAUHH-UHFFFAOYSA-N

Canonical SMILES

CCCOC(=O)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 10-mL volumetric flask was added 0.1271 g (1.00 mmol, 0.100 M) of cyanoacetic acid propyl ester, 9.689 mL of potassium phosphate buffer (50 mM, pH 7.0), and 0.20 mL of a 50 wt % cell suspension (0.10 g wet cell weight, 0.024 g dry cell weight) of Acidovorax facilis 72W (ATCC 55746) cells in 0.35 M potassium phosphate buffer (pH 7.0, previously heat-treated at 50° C. for 1h), and the resulting 10 mL suspension stirred at 25° C. Samples (0.180 mL) were mixed with 0.020 mL of 0.750 M N-methylpropionamide (HPLC external standard solution). The resulting solution was analyzed by HPLC. After 5 h, the conversion of cyanoacetic acid propyl ester was complete, and the yield (determined by HPLC and NMR) of propanedioic acid monopropyl ester was 100%, with no production of cyanoacetic acid or propanedioic acid.
Quantity
0.1271 g
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reactant
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potassium phosphate
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potassium phosphate
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9.689 mL
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suspension
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10 mL
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